Cas no 1229705-51-4 (Tert-butyl 2-(azetidin-2-yl)acetate)

Tert-butyl 2-(azetidin-2-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its azetidine ring, which imparts conformational rigidity and enhances bioactivity in pharmaceutical applications. The tert-butyl ester group offers stability under various reaction conditions while allowing selective deprotection for further functionalization. This compound is useful in the synthesis of bioactive molecules, including peptidomimetics and small-molecule inhibitors, due to its ability to introduce constrained heterocyclic motifs. Its well-defined reactivity profile makes it a reliable building block for medicinal chemistry and drug discovery. The product is typically handled under inert conditions to preserve its integrity.
Tert-butyl 2-(azetidin-2-yl)acetate structure
1229705-51-4 structure
Product Name:Tert-butyl 2-(azetidin-2-yl)acetate
CAS No:1229705-51-4
MF:C9H17NO2
MW:171.23678278923
CID:5655165
PubChem ID:46703475
Update Time:2025-05-19

Tert-butyl 2-(azetidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(azetidin-2-yl)acetate
    • EN300-27725201
    • 1229705-51-4
    • Tert-butyl 2-(azetidin-2-yl)acetate
    • Inchi: 1S/C9H17NO2/c1-9(2,3)12-8(11)6-7-4-5-10-7/h7,10H,4-6H2,1-3H3
    • InChI Key: RNIKPZBDSYZHID-UHFFFAOYSA-N
    • SMILES: O(C(CC1CCN1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.3Ų

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Tert-butyl 2-(azetidin-2-yl)acetate Related Literature

Additional information on Tert-butyl 2-(azetidin-2-yl)acetate

Professional Introduction to Tert-butyl 2-(azetidin-2-yl)acetate (CAS No: 1229705-51-4)

Tert-butyl 2-(azetidin-2-yl)acetate, with the chemical formula C9H14O2 and a CAS number of 1229705-51-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in drug development, particularly in the synthesis of bioactive molecules and peptidomimetics. The tert-butyl group and the azetidine ring contribute to its distinct reactivity, making it a valuable intermediate in various synthetic pathways.

The utility of Tert-butyl 2-(azetidin-2-yl)acetate stems from its ability to serve as a versatile building block in the construction of more complex molecules. The presence of the azetidine ring, a five-membered heterocyclic structure, introduces specific steric and electronic properties that can be exploited in medicinal chemistry. This makes it particularly useful for designing molecules with enhanced binding affinity and selectivity towards biological targets. Furthermore, the tert-butyl group provides stability and prevents unwanted side reactions, ensuring high yields and purity in synthetic processes.

In recent years, there has been a growing interest in the development of peptidomimetics as alternatives to traditional peptides in drug discovery. Peptidomimetics are designed to mimic the bioactivity of peptides while overcoming their limitations, such as poor pharmacokinetic properties. Tert-butyl 2-(azetidin-2-yl)acetate has been employed in the synthesis of various peptidomimetic scaffolds, which exhibit improved stability and bioavailability. For instance, studies have shown its effectiveness in creating analogs of bioactive peptides that target inflammatory pathways, offering potential therapeutic benefits.

The compound's significance is further highlighted by its application in the synthesis of small molecule inhibitors. Inhibitors are crucial tools in drug development, designed to interfere with specific biological processes by binding to target enzymes or receptors. Tert-butyl 2-(azetidin-2-yl)acetate has been utilized in the development of inhibitors for various diseases, including cancer and neurological disorders. Its structural features allow for precise modifications that enhance binding interactions with target proteins, leading to more effective therapeutic agents.

Recent advancements in computational chemistry have also contributed to the understanding of Tert-butyl 2-(azetidin-2-yl)acetate's reactivity and potential applications. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a foundation for rational drug design. These studies have identified key structural motifs within the compound that contribute to its bioactivity, guiding the development of novel derivatives with improved pharmacological properties.

The pharmaceutical industry has recognized the potential of Tert-butyl 2-(azetidin-2-yl)acetate as a key intermediate in drug development. Its versatility and synthetic utility have made it a preferred choice for researchers working on innovative therapeutic strategies. The compound's ability to undergo various chemical transformations while maintaining structural integrity has opened new avenues for synthetic chemists. This has led to an increased interest in exploring its applications in other areas, such as agrochemicals and material science.

In conclusion, Tert-butyl 2-(azetidin-2-yl)acetate (CAS No: 1229705-51-4) is a multifaceted compound with significant implications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it an invaluable tool for drug development, peptidomimetic design, and small molecule inhibitor synthesis. As research continues to uncover new applications for this compound, its importance in advancing medicinal chemistry is likely to grow even further.

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